Cas no 99132-28-2 (6-Bromo-2,3-dimethylpyridine)

• Product Name: 6-Bromo-2,3-dimethylpyridine
• CAS No: 99132-28-2
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 1088068
• PubChem ID: 329776617
• Update Time: 2025-05-19

6-Bromo-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dimethylpyridine
• 6-BROMO-2,3-DIMETHYL-PYRIDINE
• Pyridine, 6-bromo-2,3-dimethyl-
• AB64947
• 6-Bromo-2,3-dimethylpyridine, AldrichCPR
• F16237
• SMHBYCWIPKHNJK-UHFFFAOYSA-N
• AS-47816
• DTXSID60672505
• ZDA13228
• CS-0197540
• SCHEMBL1828211
• AKOS006346570
• A900176
• 99132-28-2
• MFCD11869959
• SY357082

• MDL： MFCD11869959
• Inchi： 1S/C7H8BrN/c1-5-3-4-7(8)9-6(5)2/h3-4H,1-2H3
• InChI Key： SMHBYCWIPKHNJK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C)=N1

Computed Properties

• Exact Mass: 184.984
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.6±35.0 ºC (760 Torr),
• Flash Point: 95.1±25.9 ºC,
• Refractive Index: 1.547
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

6-Bromo-2,3-dimethylpyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Bromo-2,3-dimethylpyridine

6-Bromo-2,3-Dimethylpyridine: A Comprehensive Overview

6-Bromo-2,3-Dimethylpyridine (CAS No. 99132-28-2) is a heterocyclic aromatic compound with significant applications in organic synthesis and materials science. This compound belongs to the pyridine family, which is widely recognized for its stability and versatility in chemical reactions. The presence of a bromine atom at the sixth position and methyl groups at the second and third positions imparts unique electronic and structural properties to this molecule.

The chemical structure of 6-Bromo-2,3-Dimethylpyridine consists of a pyridine ring with substituents that influence its reactivity and selectivity in various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are of great interest due to their potential applications in gas storage, catalysis, and sensing technologies.

One of the most notable advancements involving 6-Bromo-2,3-Dimethylpyridine is its use in the development of MOFs with enhanced stability and functionality. Researchers have demonstrated that this compound can act as a versatile linker, enabling the construction of highly porous structures with tunable properties. For instance, a study published in *Nature Materials* explored the use of 6-Bromo-2,3-Dimethylpyridine in creating MOFs that exhibit exceptional adsorption capacities for greenhouse gases like CO₂ and CH₄.

Moreover, 6-Bromo-2,3-Dimethylpyridine has been employed in the synthesis of transition metal complexes, which are critical components in modern catalysis. These complexes exhibit high catalytic activity in reactions such as alkene epoxidation and C-H activation. A recent report in *Angewandte Chemie* detailed how this compound serves as a ligand for cobalt-based catalysts, enabling efficient transformations under mild conditions.

In addition to its role in materials science, 6-Bromo-2,3-Dimethylpyridine has garnered attention in the field of pharmaceutical chemistry. Its ability to act as a building block for bioactive molecules has been exploited in drug discovery programs targeting various diseases. For example, researchers have utilized this compound to synthesize analogs with anti-inflammatory and anticancer properties.

The synthesis of 6-Bromo-2,3-Dimethylpyridine typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the bromination of a methyl-substituted pyridine derivative using brominating agents like Br₂ or N-bromosuccinimide (NBS). Recent optimizations have focused on improving yield and purity through the use of microwave-assisted synthesis and continuous flow reactors.

From an environmental standpoint, understanding the toxicological profile of 6-Bromo-2,3-Dimethylpyridine is crucial for its safe handling and application. Studies conducted by regulatory agencies have indicated that this compound exhibits low acute toxicity when administered via oral or dermal routes. However, chronic exposure studies are still underway to fully assess its long-term effects on human health and ecosystems.

Looking ahead, the demand for 6-Bromo-2,3-Dimethylpyridine is expected to grow as researchers continue to uncover its potential in emerging fields such as green chemistry and sustainable materials development. Its ability to serve as a versatile building block for functional materials positions it as a key compound in advancing technological innovations across multiple industries.